Cas no 36476-40-1 (N,N'-bis(2,3-dichlorophenyl)propanediamide)

• Product Name: N,N'-bis(2,3-dichlorophenyl)propanediamide
• CAS No: 36476-40-1
• MF: C₁₅H₁₀Cl₄N₂O₂
• MW: 392.064099788666
• CID: 312058
• PubChem ID: 2386169
• Update Time: 2025-04-19

N,N'-bis(2,3-dichlorophenyl)propanediamide Chemical and Physical Properties

Names and Identifiers

• Propanediamide,N1,N3-bis(2,3-dichlorophenyl)-
• N,N'-BIS-(2,3-DICHLORO-PHENYL)-MALONAMIDE
• N,N'-bis(2,3-dichlorophenyl)propanediamide
• AC1M5VGD
• AC1Q3K8E
• CTK4H6522
• HMS2881K12
• MolPort-002-462-796
• SureCN2008072
• N,N''-BIS-(2,3-DICHLORO-PHENYL)-MALONAMIDE
• N1,N3-Bis(2,3-dichlorophenyl)malonamide
• SCHEMBL2008072
• WEMXGSAYLGOBEN-UHFFFAOYSA-N
• CHEMBL1348973
• EN300-01453
• DTXSID10368401
• SMR000588608
• N~1~,N~3~-Bis(2,3-dichlorophenyl)propanediamide
• AKOS000115055
• MLS001166702
• Z56887786
• 36476-40-1
• N1,N3-di(2,3-dichloro-phenyl)-malonamide

• MDL： MFCD03965313
• Inchi： 1S/C15H10Cl4N2O2/c16-8-3-1-5-10(14(8)18)20-12(22)7-13(23)21-11-6-2-4-9(17)15(11)19/h1-6H,7H2,(H,20,22)(H,21,23)
• InChI Key： WEMXGSAYLGOBEN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1NC(CC(NC1C=CC=C(C=1Cl)Cl)=O)=O)Cl

Computed Properties

• Exact Mass: 389.9499
• Monoisotopic Mass: 389.949638
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 5.7

Experimental Properties

• Density: 1.582
• Boiling Point: 617.2°C at 760 mmHg
• Flash Point: 327°C
• Refractive Index: 1.682
• PSA: 58.2